Cas no 636-76-0 (3-Sulfamoylbenzoic acid)

3-Sulfamoylbenzoic acid structure
3-Sulfamoylbenzoic acid structure
Product Name:3-Sulfamoylbenzoic acid
CAS No:636-76-0
MF:C7H7NO4S
MW:201.199780702591
MDL:MFCD01122318
CID:514768
PubChem ID:229352
Update Time:2025-04-19

3-Sulfamoylbenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Sulfamoylbenzoic acid
    • 3-SULFAMOYL-BENZOIC ACID
    • Benzoic acid,3-(aminosulfonyl)-
    • 3-carboxybenzenesulfonamide
    • 3-Sulfamoyl-benzoesaeure
    • 3-Sulfamylbenzoic acid
    • m-Sulfamid-benzoesaeure
    • NSC 22977
    • NSC 85501
    • m-Sulfamidobenzoic acid
    • 3-(AMINOSULFONYL)BENZOIC ACID
    • Benzoic acid, 3-(aminosulfonyl)-
    • PubChem20089
    • 5-sulfamoylbenzoic acid
    • 3-sulfamoyl benzoic acid
    • 3-aminosulfonylbenzoic acid
    • Oprea1_821371
    • Oprea1_305422
    • NAETXYOXMDYNLE-UHFFFAOYSA-N
    • HMS1684J11
    • NSC22977
    • BBL01
    • CHEMBL1213567
    • CS-W000555
    • NCGC00331546-01
    • ALBB-023194
    • STK982007
    • SY003084
    • 636-76-0
    • J-513105
    • benzoic acid, 3-sulfamoyl-
    • SB77720
    • BBL013165
    • DB-008335
    • AKOS000143618
    • AB01326358-02
    • 3-sulfamoylbenzoate
    • 3-sulfamoyl-benzoic acid, AldrichCPR
    • GS-4362
    • MFCD01122318
    • DTXSID50281766
    • SCHEMBL67270
    • NSC-22977
    • Z53021522
    • EN300-04520
    • 3-sulfamoylbenzoicacid
    • MDL： MFCD01122318
    • Inchi： 1S/C7H7NO4S/c8-13(11,12)6-3-1-2-5(4-6)7(9)10/h1-4H,(H,9,10)(H2,8,11,12)
    • InChI Key： NAETXYOXMDYNLE-UHFFFAOYSA-N
    • SMILES： S(C1C=CC=C(C(=O)O)C=1)(N)(=O)=O

Computed Properties

  • Exact Mass: 201.01000
  • Monoisotopic Mass: 201.01
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 292
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 106

Experimental Properties

  • Density: 1.536±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 251-252 ºC
  • Boiling Point: 476.1°C at 760 mmHg
  • Flash Point: 241.7℃
  • Solubility: Slightly soluble (6.2 g/l) (25 º C),
  • PSA: 105.84000
  • LogP: 1.81330

3-Sulfamoylbenzoic acid Security Information

3-Sulfamoylbenzoic acid Customs Data

  • HS CODE：2935009090
  • Customs Data：

    China Customs Code:

    2935009090

    Overview:

    2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%

3-Sulfamoylbenzoic acid Pricemore >>

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TRC
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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 ¥276.0 2021-09-04
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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 ¥106.0 2021-09-04
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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